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Compound of Interest

Compound Name:
1-Chloro-2-(4-

nitrophenoxy)benzene

CAS No.: 2091-61-4

Cat. No.: B1605464

Get Quote

Executive Summary
1-Chloro-2-(4-nitrophenoxy)benzene is a lipophilic diphenyl ether derivative characterized by

an electron-withdrawing nitro group and an ortho-chlorine substituent. Its solubility behavior is

governed by strong dispersion forces (π-π interactions) and a distinct dipole moment induced

by the nitro group.

Primary Solvents (High Solubility): Aromatic hydrocarbons (Toluene, Benzene), Chlorinated

solvents (DCM, Chloroform), and Polar aprotic solvents (Acetone, Ethyl Acetate).

Secondary Solvents (Temperature-Dependent): Aliphatic alcohols (Ethanol, Methanol) and

Alkanes (Hexane, Isooctane).

Anti-Solvents: Water.[1]

This guide details the thermodynamic basis for these interactions and provides validated

protocols for solvent handling in drug development and environmental analysis workflows.
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Physicochemical Basis of Solubility
Understanding the molecular architecture is prerequisite to predicting solvent interaction.

Property Value / Characteristic Impact on Solubility

CAS Number 2091-61-4 Unique Identifier

Molecular Weight 249.65 g/mol
Moderate size; kinetics

governed by diffusion.

LogP (Octanol/Water) ~4.2 (Predicted)*
Highly lipophilic; partitions

strongly into organic phases.

H-Bond Donors 0
Cannot donate H-bonds; poor

solubility in water.

H-Bond Acceptors 4 (NO₂, Ether O)
Accepts H-bonds; soluble in

alcohols at high temps.

Dipole Moment High (Nitro group)

Enhances solubility in polar

aprotic solvents (e.g.,

Acetone).

*Prediction based on structural analog Nitrofen (LogP 4.64) and 4-nitrophenyl phenyl ether.[2]

Hansen Solubility Parameter (HSP) Analysis
To scientifically select a solvent, we analyze the three Hansen parameters: Dispersion (

), Polarity (

), and Hydrogen Bonding (

).

Target Molecule: High

(aromatic rings), Moderate

(nitro/chloro), Low
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.

Prediction: The "Like Dissolves Like" radius indicates that solvents with high dispersion and

moderate polarity (e.g., Toluene, Dichloromethane) will yield the highest dissolution rates.

Solubility Landscape & Data
The following data consolidates experimental observations from environmental extraction

protocols (EPA Method 8111) and homologous series data (Nitrofen analogs).

Qualitative Solubility Table
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Solvent Class
Representative
Solvents

Solubility Rating Mechanistic Insight

Aromatics
Toluene, Xylene,

Benzene
Excellent

Strong

stacking interactions

match the solute's

diphenyl backbone.

Chlorinated
Dichloromethane

(DCM), Chloroform
Excellent

High dispersion forces

and polarity match;

ideal for extraction

from aqueous phases.

Polar Aprotic
Acetone, Ethyl

Acetate (EtOAc)
Good

Dipole-dipole

interactions stabilize

the nitro group. Used

as co-solvents in EPA

methods.

Alcohols Methanol, Ethanol
Moderate (Hot)Low

(Cold)

Lack of H-bond

donors in solute limits

interaction at room

temp. Ideal for

recrystallization.

Alkanes Hexane, Isooctane Low/Moderate

Soluble, but often

requires co-solvents

(e.g., Acetone) to fully

dissolve high

concentrations.

Aqueous Water Insoluble

Hydrophobic effect

dominates; <1 mg/L

solubility.
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Critical Application Note: In EPA Method 8111 (Haloethers), if the compound is not adequately

soluble in pure hexane/isooctane during standard preparation, the protocol mandates initially

dissolving in a small volume of acetone or ethyl acetate before diluting with the alkane. This

confirms the "Polar Aprotic" advantage for initial solubilization.

Experimental Protocols
Protocol A: Solvent Exchange for Recrystallization
Objective: Purify crude 1-Chloro-2-(4-nitrophenoxy)benzene using the temperature-

dependent solubility differential in Ethanol.

Dissolution: Place 5.0 g of crude solid in a round-bottom flask. Add Ethanol (95%) slowly

while heating to reflux (approx. 78°C).

Checkpoint: If the solution remains cloudy at reflux, add small aliquots of Toluene (co-

solvent) until clear.

Hot Filtration: Filter the boiling solution through a pre-warmed Buchner funnel to remove

insoluble mechanical impurities.

Nucleation: Allow the filtrate to cool slowly to room temperature (25°C) over 2 hours. Do not

shock-cool, as this traps impurities.

Crystallization: Cool further to 0-4°C in an ice bath for 1 hour.

Isolation: Filter the crystals and wash with cold (-10°C) Ethanol.

Drying: Vacuum dry at 40°C.

Protocol B: Liquid-Liquid Extraction (LLE) from
Aqueous Media
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Objective: Isolate the compound from an aqueous reaction mixture or environmental sample.

pH Adjustment: Ensure the aqueous phase is neutral (pH 7). Unlike phenols, this ether is not

pH-sensitive, but extreme pH can hydrolyze the ether linkage over time.

Solvent Choice: Use Dichloromethane (DCM).

Reasoning: DCM (

g/mL) is denser than water, facilitating easy separation from the bottom of the funnel. It
has high solubility for the target.

Extraction: Extract the aqueous phase 3 times with DCM (Volume ratio 1:3 solvent:water).

Drying: Pass the combined organic layer through anhydrous Sodium Sulfate (Na₂SO₄) to

remove residual water.

Concentration: Evaporate solvent using a rotary evaporator at 35°C (mild vacuum) to prevent

thermal degradation.

Visualization of Workflows
Diagram 1: Solubility-Based Solvent Selection Logic
This decision tree guides the researcher in selecting the correct solvent based on the intended

application (Synthesis vs. Analysis).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605464?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 1-Chloro-2-(4-nitrophenoxy)benzene

Select Application

Reaction Medium
(High Solubility Req)

Purification
(Temp-Dependent Sol)

Trace Analysis
(GC/HPLC Prep)

Non-Polar Reaction? Polar Reaction? Use Ethanol/Methanol
(Low Sol @ RT, High @ Reflux) Extraction from Water Dilution for GC

Use Toluene/Xylene
(High Temp Stability)

Use DCM or DMF
(High Solvency)

Use DCM
(Phase Separation)

Use Hexane/Isooctane
(Add Acetone if insoluble)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on thermodynamic requirements of the

specific chemical process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1605464?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/US5399773A/en
https://patents.google.com/patent/US5399773A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3704789.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2-_4-nitrophenoxy_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-2-_4-nitrophenoxy_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/Nitrofen
https://www.benchchem.com/product/b1605464/docs#solubility-profile-solvent-selection-1-chloro-2-4-nitrophenoxy-benzene
https://www.benchchem.com/product/b1605464/docs#solubility-profile-solvent-selection-1-chloro-2-4-nitrophenoxy-benzene
https://www.benchchem.com/product/b1605464/docs#solubility-profile-solvent-selection-1-chloro-2-4-nitrophenoxy-benzene
https://www.benchchem.com/product/b1605464/docs#solubility-profile-solvent-selection-1-chloro-2-4-nitrophenoxy-benzene
https://www.benchchem.com/product/b1605464?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605464?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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